3-(Methylamino)-4-phenylbutan-1-ol
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Description
Properties
Molecular Formula |
C11H17NO |
|---|---|
Molecular Weight |
179.26 g/mol |
IUPAC Name |
3-(methylamino)-4-phenylbutan-1-ol |
InChI |
InChI=1S/C11H17NO/c1-12-11(7-8-13)9-10-5-3-2-4-6-10/h2-6,11-13H,7-9H2,1H3 |
InChI Key |
CHNGKBIHBRKETN-UHFFFAOYSA-N |
Canonical SMILES |
CNC(CCO)CC1=CC=CC=C1 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-(Methylamino)-4-phenylbutan-1-ol can be achieved through several methods. One common approach involves the reductive amination of 4-phenylbutan-1-one with methylamine. This reaction typically requires a reducing agent such as sodium cyanoborohydride or sodium triacetoxyborohydride under mild acidic conditions to facilitate the formation of the desired product.
Industrial Production Methods
In an industrial setting, the production of 3-(Methylamino)-4-phenylbutan-1-ol may involve continuous flow reactors to optimize reaction conditions and improve yield. The use of catalysts and optimized reaction parameters, such as temperature and pressure, can enhance the efficiency of the synthesis process.
Chemical Reactions Analysis
Types of Reactions
3-(Methylamino)-4-phenylbutan-1-ol undergoes various chemical reactions, including:
Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.
Reduction: The compound can be reduced to form different amines or alcohols.
Substitution: The methylamino group can participate in nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Reagents such as potassium permanganate or chromium trioxide can be used under acidic or basic conditions.
Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are commonly employed.
Substitution: Halogenating agents or alkylating agents can be used to introduce new substituents.
Major Products Formed
Oxidation: Formation of 3-(Methylamino)-4-phenylbutan-1-one.
Reduction: Formation of 3-(Methylamino)-4-phenylbutan-1-amine.
Substitution: Formation of various substituted derivatives depending on the reagents used.
Scientific Research Applications
3-(Methylamino)-4-phenylbutan-1-ol has several applications in scientific research:
Chemistry: Used as an intermediate in the synthesis of complex organic molecules.
Biology: Studied for its potential effects on biological systems, including its interaction with enzymes and receptors.
Medicine: Investigated for its potential therapeutic properties, such as its role in drug development.
Industry: Utilized in the production of pharmaceuticals and other fine chemicals.
Mechanism of Action
The mechanism of action of 3-(Methylamino)-4-phenylbutan-1-ol involves its interaction with specific molecular targets, such as enzymes and receptors. The compound may act as an agonist or antagonist, modulating the activity of these targets and influencing various biochemical pathways. The exact pathways and molecular targets can vary depending on the specific application and context of use.
Comparison with Similar Compounds
Structural Analogues and Functional Group Variations
The following compounds share partial structural similarities with 3-(methylamino)-4-phenylbutan-1-ol, enabling comparative analysis:
Key Observations:
Backbone and Functional Group Positioning: The target compound and 4-amino-3-methylbutan-1-ol share a butan-1-ol backbone but differ in substituent positions. The latter has an amino group at C4 and a methyl group at C3, whereas the target compound features a phenyl group at C4 and a methylamino group at C3. The cyclobutane-containing analog (CAS 1482040-16-3) introduces steric constraints due to its ring structure, which may reduce conformational flexibility compared to the linear butan-1-ol chain in the target compound .
Aromatic vs. Heterocyclic Substituents: The phenyl group in 3-(methylamino)-4-phenylbutan-1-ol enhances hydrophobicity compared to the purine-substituted analog (CAS 23599-75-9).
Physicochemical Properties
- LogP: The phenyl group increases logP (predictive value ~2.5) compared to 4-amino-3-methylbutan-1-ol (logP ~0.5), suggesting higher membrane permeability but lower aqueous solubility.
- Solubility: The hydroxyl and methylamino groups may confer moderate solubility in polar solvents (e.g., ethanol, DMSO), whereas the purine-containing analog (CAS 23599-75-9) likely has poor solubility due to its planar heterocyclic structure .
Q & A
Q. What formulation strategies enhance the aqueous solubility of 3-(Methylamino)-4-phenylbutan-1-ol for in vivo studies?
- Methodological Answer : Cyclodextrin inclusion complexes (e.g., HP-β-CD) or lipid-based nanoemulsions improve solubility. Prodrug derivatization (e.g., phosphate esters) enhances bioavailability. Physicochemical profiling (logP, pKa) guides excipient selection for parenteral or oral delivery .
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